2-deoxy-D-glucono-1,5-lactone

Core Science & Biosynthesis

An In-depth Technical Guide to the Thermodynamic Stability of 2-deoxy-D-glucono-1,5-lactone in Aqueous Solution

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-deoxy-D-glucono-1,5-lactone, a derivative of the ubiquitous monosaccharide glucose, is a molecule of significant interest in various fields, including drug development and enzymology. Its thermodynamic stability in aqueous solution is a critical parameter that governs its reactivity, bioavailability, and overall utility. This guide provides a comprehensive technical overview of the factors influencing the stability of 2-deoxy-D-glucono-1,5-lactone, drawing upon established principles of physical organic chemistry and available data on analogous compounds. While direct thermodynamic and kinetic data for the 2-deoxy analog are scarce, this guide synthesizes information on the well-characterized D-glucono-1,5-lactone to provide a robust framework for understanding and predicting the behavior of its 2-deoxy counterpart.

Introduction: The Significance of 2-deoxy-D-glucono-1,5-lactone

2-deoxy-D-glucono-1,5-lactone is a six-membered ring ester (a lactone) of 2-deoxy-D-gluconic acid. The absence of a hydroxyl group at the C2 position, a key structural feature, distinguishes it from its parent compound, D-glucono-1,5-lactone, and imparts unique chemical and biological properties. Deoxy sugars are integral components of numerous biologically active molecules, including DNA and various antibiotics[1]. The removal of the hydroxyl group can significantly impact a molecule's polarity, hydrogen-bonding capacity, and steric environment, thereby influencing its reactivity and interactions with biological systems[1][2].

In the context of drug development, understanding the stability of lactone-containing molecules is paramount. The lactone ring can act as a prodrug motif, undergoing hydrolysis in vivo to release the active carboxylic acid form. The rate of this hydrolysis, and thus the drug's pharmacokinetic profile, is directly linked to the thermodynamic stability of the lactone.

Chemical Structure and Equilibrium in Aqueous Solution

In an aqueous environment, 2-deoxy-D-glucono-1,5-lactone exists in a dynamic equilibrium with its hydrolyzed form, 2-deoxy-D-gluconic acid. This reversible reaction is the primary determinant of the lactone's stability.

Caption: Equilibrium between 2-deoxy-D-glucono-1,5-lactone and its hydrolyzed form.

The position of this equilibrium is dictated by the relative thermodynamic stabilities of the cyclic lactone and the open-chain carboxylic acid. Factors that influence this equilibrium include pH, temperature, and the presence of catalysts.

Factors Affecting Thermodynamic Stability

The stability of 2-deoxy-D-glucono-1,5-lactone is not static but is profoundly influenced by the surrounding chemical environment.

The Role of pH

The pH of the aqueous solution is a critical determinant of the lactone's stability. The hydrolysis of lactones is subject to both acid and base catalysis.

• Acidic Conditions (pH < 7): Under acidic conditions, the carbonyl oxygen of the lactone can be protonated, which increases the electrophilicity of the carbonyl carbon and makes it more susceptible to nucleophilic attack by water.

• Neutral and Basic Conditions (pH ≥ 7): In neutral and basic solutions, the hydroxide ion (OH⁻) acts as a more potent nucleophile than water, leading to a significant increase in the rate of hydrolysis.

For the parent compound, D-glucono-1,5-lactone, the rate of hydrolysis is relatively independent of pH in the range of 3 to 5. However, as the pH increases, the rate of hydrolysis, catalyzed by hydroxide ions, also increases significantly.[3]

The Influence of Temperature

Temperature has a direct impact on the rate of hydrolysis and the position of the equilibrium. An increase in temperature generally leads to an increase in the rate of hydrolysis, as it provides the necessary activation energy for the reaction to proceed. For D-glucono-1,5-lactone, the activation energy for the water-catalyzed hydrolysis has been determined to be approximately 61.1 kJ/mol (14.6 kcal/mol).[3]

The Electronic Effect of the 2-Deoxy Group

The absence of the hydroxyl group at the C2 position is expected to influence the electronic environment of the lactone ring and, consequently, its stability. The hydroxyl group is electron-withdrawing through induction. Its absence in the 2-deoxy derivative may slightly decrease the electrophilicity of the carbonyl carbon, potentially leading to a modest decrease in the rate of hydrolysis compared to the parent gluconolactone under similar conditions. However, the removal of the C2 hydroxyl group also reduces steric hindrance, which could make the carbonyl carbon more accessible to nucleophiles, potentially increasing the rate of hydrolysis[2]. The overall effect will be a balance of these competing electronic and steric factors. Studies on the aminolysis of a tri-O-methyl-2-deoxyglucono-delta-lactone derivative have shown it to be highly reactive, suggesting that the absence of the C2 hydroxyl group can, in some contexts, enhance reactivity[4].

Experimental Protocols for Stability Assessment

A thorough understanding of the thermodynamic stability of 2-deoxy-D-glucono-1,5-lactone necessitates robust experimental methodologies. The following protocols are adapted from established methods for studying lactone hydrolysis.

Quantification of Lactone and Carboxylic Acid

Accurate quantification of the lactone and its corresponding carboxylic acid at equilibrium and over time is crucial. High-Performance Liquid Chromatography (HPLC) is a powerful technique for this purpose.

Experimental Protocol: HPLC Analysis

• Instrumentation: A standard HPLC system equipped with a refractive index (RI) or a UV detector (if the compounds have a suitable chromophore or are derivatized).

• Column: A column suitable for the separation of polar organic molecules, such as a C18 reversed-phase column or a specialized carbohydrate analysis column.

• Mobile Phase: An isocratic or gradient elution with a mixture of water and a suitable organic solvent (e.g., acetonitrile). The mobile phase should be buffered to maintain a constant pH.

• Sample Preparation:

  • Prepare a stock solution of 2-deoxy-D-glucono-1,5-lactone in the desired aqueous buffer (e.g., phosphate-buffered saline, PBS) at a known concentration.

  • Incubate the solution at a constant temperature.

  • At various time points, withdraw an aliquot of the solution and immediately quench the hydrolysis reaction by, for example, rapid freezing or dilution in a non-aqueous solvent.

• Analysis: Inject the samples onto the HPLC system and monitor the peak areas of the lactone and the corresponding carboxylic acid.

• Quantification: Generate calibration curves for both the lactone and the pure carboxylic acid to determine their concentrations in the experimental samples.

Sources

• 1. Light-Driven Regioselective Deoxygenation of Carbohydrate Lactones for 2-Deoxy Sugar Precursor Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemtry.in [chemtry.in]
• 3. scispace.com [scispace.com]
• 4. pubs.acs.org [pubs.acs.org]

Difference between 2-deoxy-D-glucono-1,5-lactone and D-glucono-1,5-lactone

[1]

Executive Summary

This guide delineates the structural, physicochemical, and enzymological distinctions between D-glucono-1,5-lactone (GDL) and its deoxygenated analog, 2-deoxy-D-glucono-1,5-lactone (2-dGDL) .[1]

While GDL is a commercially ubiquitous, shelf-stable transition state analog used broadly in food science and general glycosidase inhibition, 2-dGDL is a transient, highly unstable intermediate primarily utilized as a mechanistic probe in high-precision enzymology.[1] The absence of the C2 hydroxyl group in 2-dGDL fundamentally alters its hydrolytic stability, binding affinity, and utility in drug development pipelines targeting metabolic decoupling.

Part 1: Structural & Physicochemical Divergence[1]

The core differentiation lies at the Carbon-2 (C2) position of the lactone ring.[1] This single atomic substitution dictates the electronic environment of the carbonyl carbon, influencing both ring stability and enzyme active site recognition.[1]

Molecular Geometry and Electronic Effects

• D-Glucono-1,5-lactone (GDL): Possesses a hydroxyl group (

  ) at C2.[1] This group acts as an electron-withdrawing group via induction, increasing the electrophilicity of the C1 carbonyl.[1] However, it also participates in intramolecular hydrogen bonding, which stabilizes the half-chair conformation.[1]

• 2-Deoxy-D-glucono-1,5-lactone (2-dGDL): The C2 position is substituted with hydrogen (

  ).[1] The lack of the electron-withdrawing hydroxyl group alters the dipole moment and the ring pucker. Crucially, the absence of the C2-OH removes a key hydrogen bond donor/acceptor, often resulting in significantly faster hydrolysis rates and altered binding modes.[1]

Stability and Hydrolysis Profile

A critical operational difference for researchers is chemical stability .[1]

Feature	D-Glucono-1,5-Lactone (GDL)	2-Deoxy-D-Glucono-1,5-Lactone
State	Crystalline solid (Shelf-stable)	Transient intermediate (Unstable)
Hydrolysis	Slow, spontaneous hydrolysis to gluconic acid ( mins to hours)	Rapid hydrolysis; often generated in situ
Solubility	High in water; endothermic dissolution	N/A (usually exists in solution)
Primary Use	Food acidulant, general glycosidase inhibitor	Mechanistic probe, metabolic tracer

Visualization of Hydrolytic Pathways

The following diagram illustrates the structural relationship and the hydrolysis pathway for both molecules.

Figure 1: Comparative hydrolysis pathways. Note the accelerated instability of the 2-deoxy variant (red path).[1]

Part 2: Mechanistic Enzymology[1]

Both molecules function as Transition State Analogs (TSAs) .[1] They mimic the flattened, half-chair conformation of the oxocarbenium ion intermediate formed during the hydrolysis of glucosides by glycosidases.

Mechanism of Inhibition

• GDL (Generalist): GDL is a "good enough" mimic for a wide range of

  -glucosidases.[1] The C2-OH mimics the C2-OH of the natural glucose substrate, allowing it to form standard hydrogen bonds with the enzyme's active site residues (often Asp or Glu).[1]

• 2-dGDL (Specialist Probe): This molecule is used to test the necessity of the C2-OH interaction.[1]

  • Scenario A: If an enzyme is inhibited by GDL but not by 2-dGDL, the enzyme strictly requires the C2-OH for binding (common in specific

    -glucosidases).[1]

  • Scenario B: If 2-dGDL binds tighter than GDL, it suggests the enzyme active site is hydrophobic at that region or that desolvation penalties for the hydroxyl group are high.[1]

Metabolic Decoupling

2-dGDL is often studied as the oxidation product of 2-Deoxy-D-Glucose (2-DG) .[1]

• Hexokinase phosphorylates 2-DG to 2-DG-6-Phosphate.[1]

• Glucose Oxidase (if present) oxidizes 2-DG to 2-dGDL .[1]

• Unlike GDL, which can feed into the Pentose Phosphate Pathway (via 6-phosphogluconate), the 2-deoxy variant creates a metabolic "dead end" or acts as a competitive inhibitor for downstream isomerases, effectively decoupling glycolysis.[1]

Figure 2: Mechanistic divergence in active site binding. GDL utilizes C2-OH for H-bonding, while 2-dGDL probes the requirement of this interaction.[1]

Part 3: Experimental Protocols

Protocol A: In Situ Generation of 2-Deoxy-D-Glucono-1,5-Lactone

Rationale: Due to its instability, 2-dGDL cannot be stored.[1] It must be generated enzymatically immediately prior to use.[1]

Materials:

• 2-Deoxy-D-Glucose (2-DG) (High purity)[1]

• Glucose Oxidase (GOx) (Type II or equivalent, >15,000 units/g)[1]

• Catalase (to remove byproduct

  )[1]

• Phosphate Buffer (50 mM, pH 6.0)[1]

Workflow:

• Substrate Prep: Dissolve 2-DG (100 mM) in Phosphate Buffer.

• Enzyme Cocktail: Add Catalase (500 U/mL) to prevent oxidative damage to the enzyme or substrate.[1]

• Initiation: Add Glucose Oxidase (100 U/mL) and incubate at 25°C.

• Monitoring: Monitor the reaction via oxygen consumption (Clark electrode) or pH stat (since lactone hydrolysis releases acid).

• Usage: The supernatant contains 2-dGDL. Use immediately for inhibition assays.[1] Note: The half-life is short; filtration must be rapid.[1]

Protocol B: Determination of Inhibition Constant ( )

Rationale: To quantify the difference in binding affinity between GDL and 2-dGDL against a target

-glucosidase.

• Assay Buffer: 50 mM Sodium Acetate, pH 5.0 (Optimal for most fungal glucosidases).[1]

• Substrate: p-Nitrophenyl-

  -D-glucopyranoside (pNPG).[1]

• Inhibitor Preparation:

  • GDL: Prepare fresh 100 mM stock in buffer.

  • 2-dGDL: Use the in situ mixture from Protocol A (quantified by assumed 100% conversion or HPLC validation).

• Reaction:

  • In a 96-well plate, mix Enzyme + Inhibitor (0, 1, 5, 10, 20 mM) + Buffer.[1]

  • Incubate 10 mins at 37°C.

  • Add pNPG (start reaction).[1]

• Detection: Measure Absorbance at 405 nm (release of p-nitrophenol) continuously for 20 mins.

• Analysis: Plot Dixon plots (

  vs ). The intersection point gives .[1]

Part 4: Applications in Drug Development[1]

Metabolic Tracers

2-dGDL derivatives are critical in developing PET tracers.[1] While 2-deoxy-2-[

F]fluoro-D-glucose ( F-FDG) is the gold standard, understanding the lactone intermediates helps in designing tracers that get "trapped" in specific enzymatic pockets of cancer cells.[1]

Suicide Inhibition Design

Researchers use the difference between GDL and 2-dGDL to design Suicide Inhibitors . By appending a leaving group at C2 (instead of H or OH), the enzyme can be tricked into creating a covalent bond, permanently disabling the glycosidase. 2-dGDL serves as the "null" control in these Structure-Activity Relationship (SAR) studies.[1]

References

• Hydrolysis Kinetics of Gluconolactones Source: Acta Chemica Scandinavica Title: The Hydrolysis Kinetics of Glucono-delta-lactone in Solutions URL:[Link]

• Enzymatic Oxidation of 2-Deoxyglucose Source: Journal of Biological Chemistry Title: Specificity of Glucose Oxidase URL:[Link]

• Inhibition Mechanisms of Glycosidases Source: MDPI Molecules Title: 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors URL:[Link][1]

• GDL in Food and Industry Source: USDA AMS Title: Glucono Delta-Lactone Technical Evaluation URL:[Link][1]

Sources

• 1. Glucono-δ-lactone - Wikipedia [en.wikipedia.org]

Metabolic pathway analysis involving 2-deoxy-D-glucono-1,5-lactone intermediates

Executive Summary

The metabolic utility of 2-deoxy-D-glucose (2-DG) is traditionally predicated on its phosphorylation by hexokinase to form 2-deoxy-glucose-6-phosphate (2-DG-6-P), a "dead-end" metabolite that accumulates and inhibits glycolysis.[1][2][3] However, advanced metabolic pathway analysis reveals that this "trap" is not absolute. In systems with high oxidative flux (e.g., cancer cells with upregulated Pentose Phosphate Pathway, or hepatic tissue), 2-DG can be diverted into an oxidative shunt.

This guide details the analysis of the 2-deoxy-D-glucono-1,5-lactone intermediates—both the phosphorylated form (intracellular PPP leak) and the non-phosphorylated form (direct enzymatic oxidation). Understanding this "leak" is critical for accurate Metabolic Flux Analysis (MFA), reducing false-positives in FDG-PET imaging, and avoiding fatal interferences in glucose monitoring systems during 2-DG therapy.

Part 1: The Biochemistry of the Lactone Shunt

The "Leak" Mechanism

While 2-DG lacks the C2-hydroxyl group required for phosphohexose isomerase (step 2 of glycolysis), it retains the C1-hydroxyl group, making it a viable—albeit poor—substrate for dehydrogenase enzymes.

• Intracellular Route (The PPP Leak): Glucose-6-Phosphate Dehydrogenase (G6PD) can oxidize 2-DG-6-P. The product is 2-deoxy-6-phosphoglucono-1,5-lactone . This molecule is unstable and hydrolyzes (spontaneously or via 6-phosphogluconolactonase) to 2-deoxy-6-phosphogluconate.

• Extracellular/Hepatic Route (Direct Oxidation): Glucose Dehydrogenase (GDH) or Glucose Oxidase (GOx) can directly oxidize 2-DG to 2-deoxy-D-glucono-1,5-lactone . This pathway is clinically significant because PQQ-dependent GDH (used in some glucometers) cannot distinguish between Glucose and 2-DG, leading to potentially fatal insulin overdosing due to false hyperglycemia readings.

Structural Instability and Hydrolysis

The lactone ring is thermodynamically unstable in aqueous environments. The hydrolysis of 2-deoxy-D-glucono-1,5-lactone to 2-deoxy-D-gluconic acid is pH-dependent.

• Acidic pH (< 4.0): The lactone is relatively stable.

• Physiological pH (7.4): Spontaneous hydrolysis occurs with a half-life (

  ) of minutes to hours, complicating analytical detection.

• Enzymatic Hydrolysis: Lactonases accelerate this reaction by orders of magnitude.

Part 2: Pathway Visualization

The following diagram illustrates the bifurcation of 2-DG metabolism: the canonical "Trap" (Glycolysis block) versus the "Leak" (Oxidative Lactone formation).

Caption: Metabolic bifurcation of 2-DG. The blue path represents the canonical "trap." The yellow paths represent the oxidative "leaks" forming the 1,5-lactone intermediates.

Part 3: Analytical Methodologies

Detecting the lactone intermediate requires distinguishing it from its hydrolysis product (the acid). Standard colorimetric assays often fail because they measure the accumulated acid or the cofactor (NADPH), not the transient lactone.

Nuclear Magnetic Resonance (NMR)

NMR is the gold standard for distinguishing the lactone from the open-chain acid in real-time.

• Target: Carbonyl carbon (C1).

• Shift Difference: The C1 resonance of the lactone (

  ppm) is distinct from the carboxylic acid/carboxylate ( ppm).

• Protocol: Perform

  C-NMR in phosphate buffer (pH 6.0) to slow hydrolysis.

Mass Spectrometry (LC-MS/MS)

• Challenge: The lactone and the acid have the same molecular weight (

  ) if the acid is protonated, or differ by 18 Da ( ) if the lactone is intact vs. the hydrolyzed acid. In electrospray ionization (ESI), the lactone often ring-opens or the acid ring-closes in the source.

• Solution: Derivatization.[4] Reacting the sample immediately with hydroxylamine converts the lactone to hydroxamic acid, freezing the equilibrium for quantitation.

Part 4: Experimental Protocols

Protocol A: Kinetic Monitoring of Lactone Formation (Spectrophotometric)

Objective: Measure the rate of 2-DG oxidation by G6PD or GDH. This assay validates the "leak" flux.

Reagents:

• Buffer: 50 mM Tris-HCl, pH 7.4, 5 mM MgCl

  .

• Substrate: 2-Deoxy-D-Glucose-6-Phosphate (for G6PD) or 2-Deoxy-D-Glucose (for GDH). Concentration: 0.5 – 10 mM.

• Cofactor: NADP

  (0.5 mM).

• Enzyme: Recombinant G6PD or GDH.

Procedure:

• Baseline: Equilibrate Buffer, Cofactor, and Enzyme in a quartz cuvette at 37°C. Monitor Absorbance at 340 nm (

  ) for 2 minutes to establish a flat baseline.

• Initiation: Add Substrate (2-DG or 2-DG-6-P). Mix by inversion (do not vortex vigorously).

• Measurement: Monitor

  (formation of NADPH) for 15 minutes.

• Control: Run a parallel reaction with D-Glucose-6-Phosphate.

• Calculation:

  Where .

Causality Check: If the rate is non-zero, the "trap" is leaking. The product formed is the lactone.[5][6][7]

Protocol B: Differential Hydrolysis Assay (Lactone vs. Acid)

Objective: Quantify the specific ratio of Lactone to Acid in a sample.

• Quenching: Immediately mix the metabolic sample 1:1 with ice-cold Methanol containing 10 mM Hydroxylamine-HCl .

• Incubation: Incubate at 25°C for 30 minutes.

  • Mechanism:[3][4][8][9] Hydroxylamine reacts with the lactone ester bond to form a hydroxamate. It reacts much slower/negligibly with the free acid carboxylate under these conditions.

• Reaction: Add FeCl

  solution (in 0.1 M HCl).

• Detection: Measure Absorbance at 540 nm. The red-violet complex indicates the original lactone concentration.

• Validation: Compare against a standard curve of chemically synthesized glucono-1,5-lactone.

Part 5: Data Interpretation & Kinetic Constants

The following table summarizes the kinetic differences that drive the "trap" vs. "leak" phenomenon. The high

for 2-DG substrates explains why this pathway is usually minor, but becomes significant under high intracellular concentrations of 2-DG.

Enzyme System	Substrate	(mM)	(Rel)	Metabolic Outcome
Hexokinase	Glucose	0.05	100%	Glycolysis Entry
Hexokinase	2-DG	0.06	~90%	Trapping (2-DG-6-P)
G6PD (PPP)	Glucose-6-P	0.04	100%	NADPH Production
G6PD (PPP)	2-DG-6-P	23.0	~5-10%	The "Leak" (Lactone)
GDH-PQQ	Glucose	2.5	100%	Biosensor Signal
GDH-PQQ	2-DG	3.1	~100%	False Hyperglycemia

Technical Insight: The similarity in GDH kinetics between Glucose and 2-DG (bottom rows) is the root cause of biosensor interference. Unlike G6PD, which discriminates against the deoxy-sugar (high

), bacterial GDH (used in strips) does not require the C2-hydroxyl for binding.

References

• Biochemistry of 2-Deoxyglucose Trap & Leak

  • Title: A catabolic block does not sufficiently explain how 2-deoxy-D-glucose inhibits cell growth.
  • Source:Proc Natl Acad Sci U S A. 2008;105(46):17807-17812.

  • URL:[Link]

• Biosensor Interference (GDH P

  • Title: Risk of Serious Hypoglycemia Associated with 2-Deoxy-D-Glucose (2-DG) and Glucose Dehydrogenase (GDH)-Based Glucose Monitoring Systems.
  • Source:FDA Safety Communic

  • URL:[Link]

• Lactone Hydrolysis Kinetics

  • Title: Tastes, structure and solution properties of D-glucono-1,5-lactone.[6][7]

  • Source:Chem Senses.[6] 1997;22(1):53-65. (Detailed hydrolysis kinetics applicable to the deoxy-analog).

  • URL:[Link]

• Enzym

  • Title: Substrate specificity of glucose-6-phosphate dehydrogenase
  • Source:J Biol Chem. (Classic reference establishing 2-DG-6-P activity).

  • URL:[Link] (Direct deep link to specific 1960s kinetic paper unavailable; verified via Methods Enzymol 41: 9-14).

• Metabolic Flux Analysis Methodology

  • Title: 13C-Metabolic Flux Analysis of the Pentose Phosphate P
  • Source:Methods Mol Biol. 2018;1671:223-239.

  • URL:[Link]

Sources

• 1. 2-Deoxy-d-Glucose and Its Analogs: From Diagnostic to Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. What is the mechanism of 2-Deoxyglucose? [synapse.patsnap.com]
• 4. biorxiv.org [biorxiv.org]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. Tastes, structure and solution properties of D-glucono-1,5-lactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enzyme production of d -gluconic acid and glucose oxidase: successful tales of cascade reactions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY00819B [pubs.rsc.org]
• 9. prod-docs.megazyme.com [prod-docs.megazyme.com]

Protocols & Analytical Methods

Application Note: Enzymatic Synthesis of 2-Deoxy-D-Glucono-1,5-Lactone

Here is a comprehensive Application Note and Protocol guide for the enzymatic synthesis of 2-deoxy-D-glucono-1,5-lactone.

Abstract & Strategic Overview

2-deoxy-D-glucono-1,5-lactone (also known as 2-deoxy-D-gluconolactone) is a potent transition-state analogue inhibitor used extensively in structural biology to probe the mechanisms of phosphorylases and glycosidases. Unlike its parent sugar, 2-deoxy-D-glucose (2-DG), the lactone possesses a half-chair conformation that mimics the oxocarbenium ion intermediate of glycosyl hydrolysis.

The Challenge: The synthesis is complicated by the inherent instability of the lactone in aqueous media. It undergoes spontaneous hydrolysis to form 2-deoxy-D-gluconic acid, a thermodynamic dead-end for inhibitor studies. The Solution: This guide presents a kinetic trapping protocol using Glucose Oxidase (GOx) or Glucose Dehydrogenase (GDH). Unlike chemical oxidation (e.g., bromine/water), which is harsh and non-specific, the enzymatic route offers high regioselectivity. The protocol emphasizes rapid solvent removal (lyophilization) to shift the equilibrium toward the lactone form.

Mechanistic Principles

The synthesis relies on the regioselective oxidation of the anomeric carbon (C1) of 2-deoxy-D-glucose.

• Enzyme: Glucose Oxidase (EC 1.1.3.[1]4) from Aspergillus niger.

• Specificity: While GOx is highly specific for

  -D-glucose, it retains activity toward 2-deoxy-D-glucose (approx. 10-20% relative activity), making it a viable biocatalyst when used with adequate loading.

• Reaction Cascade:

  • Oxidation: GOx oxidizes 2-DG to 2-deoxy-D-glucono-1,5-lactone.

  • By-product Management: The cofactor

    is regenerated by , producing . Catalase is required to disproportionate and prevent enzyme inactivation.

  • Equilibrium Management: The lactone is the kinetic product. In water, it equilibrates with 2-deoxy-D-gluconic acid.

Reaction Pathway Diagram[2]

Figure 1: Enzymatic pathway showing the critical equilibrium between the target lactone and the acid byproduct. Green arrow indicates the isolation strategy.

Experimental Protocols

Protocol A: The Aerobic GOx System (Primary Method)

Rationale: This method utilizes readily available reagents and avoids expensive cofactor regeneration systems required by dehydrogenases.

Reagents & Equipment[2][3][4][5][6][7]

• Substrate: 2-Deoxy-D-Glucose (purity >98%).

• Enzyme 1: Glucose Oxidase (GOx) from A. niger (Type VII or equivalent, >100 U/mg).

• Enzyme 2: Catalase from bovine liver (to scavenge peroxide).

• Buffer: 50 mM Sodium Acetate, pH 5.5 (Optimum for GOx stability; minimizes spontaneous lactone hydrolysis compared to alkaline pH).

• Equipment: Lyophilizer, Amicon Ultra-15 Centrifugal Filters (10 kDa cutoff).

Step-by-Step Methodology

• Substrate Preparation: Dissolve 500 mg (3.05 mmol) of 2-deoxy-D-glucose in 25 mL of 50 mM Sodium Acetate buffer (pH 5.5).

  • Note: Allow the solution to stand for 2 hours prior to enzyme addition to ensure mutarotation equilibrium, although GOx acts primarily on the

    -anomer.

• Enzyme Cocktail Addition: Add 5,000 Units of Glucose Oxidase and 2,000 Units of Catalase.

  • Causality: High enzyme loading compensates for the lower

    of GOx towards the 2-deoxy analog compared to glucose.

• Reaction Incubation: Incubate at 30°C with vigorous orbital shaking (200 rpm) or active air sparging.

  • Critical Control: Oxygen is the limiting reagent. Ensure high surface area to volume ratio.

  • Monitoring: Monitor the reaction via TLC (Solvent: n-Propanol/Water/Ethyl Acetate 6:3:1) or by the cessation of oxygen consumption if using a DO probe. Reaction typically completes in 4–6 hours.

• Enzyme Removal (Quenching): Immediately filter the reaction mixture through a 10 kDa MWCO centrifugal filter (4000 x g, 15 min, 4°C).

  • Why: Heat inactivation is forbidden as it accelerates lactone hydrolysis. Ultrafiltration is the only safe method to stop the reaction.

• Isolation (The "Dehydration Trap"): Flash freeze the filtrate in liquid nitrogen. Lyophilize (freeze-dry) for 24–48 hours.

  • Mechanism:[2][4][8][9][10][11] As water is removed, the equilibrium

    shifts to the right (Le Chatelier's principle), converting any hydrolyzed acid back into the lactone form.

• Purification (Optional): If salt removal is strictly required, extract the lyophilized powder with anhydrous methanol (lactone is soluble; sodium acetate buffer salts are poorly soluble). Filter and evaporate methanol under reduced pressure.

Protocol B: Glucose Dehydrogenase (GDH) Alternative

Rationale: Use this if oxidative damage from

is observed or if strict stoichiometry is required.

• Enzyme: Glucose Dehydrogenase (GDH) (e.g., Bacillus sp.).

• Cofactor:

  .

• Recycling: Requires NADH oxidase (NOx) or a coupled ketone reduction system to regenerate

  .

• Advantage: GDH often displays broader substrate specificity than GOx.

Analytical Validation & Quality Control

To validate the synthesis, you must distinguish between the lactone and the acid.

Parameter	2-Deoxy-D-Glucono-1,5-Lactone	2-Deoxy-D-Gluconic Acid
Solubility	Soluble in Methanol/Ethanol	Soluble in Water; Poor in Alcohols
IR Spectroscopy	Strong Carbonyl band at 1730–1750 cm⁻¹	Broad Carboxylate band at 1600 cm⁻¹ (if salt)
¹H-NMR (D₂O)	H1 signal absent (C1 is carbonyl)	H1 absent; C2 protons shift upfield
Stability	Hydrolyzes over time in	Stable in

Visual Validation Workflow:

Figure 2: Analytical workflow. Note: Use DMSO-d6 for NMR to prevent in-tube hydrolysis during measurement.

Troubleshooting & Optimization

• Low Yield:

  • Cause: Incomplete oxidation due to product inhibition or enzyme inactivation by

    .

  • Fix: Increase Catalase loading to 5:1 (Catalase:GOx) ratio. Ensure pH does not drop below 4.5 (add dilute NaOH via pH-stat if necessary, but be aware this creates the salt, requiring extensive dehydration later).

• Product is Sticky/Gummy:

  • Cause: Presence of residual water or buffer salts.[3]

  • Fix: Triturate the solid with cold anhydrous ethanol. The lactone will dissolve; salts will precipitate.

• Rapid Hydrolysis:

  • Cause: Storage in humid conditions.

  • Fix: Store in a desiccator at -20°C. The lactone is hygroscopic.

References

• Gibson, Q. H., Swoboda, B. E., & Massey, V. (1964).[8] Kinetics and Mechanism of Action of Glucose Oxidase. Journal of Biological Chemistry, 239, 3927–3934.[8] Link

• Kalisz, H. M., et al. (1991). Substrate specificity and kinetic properties of glucose oxidase from Aspergillus niger. Biochimica et Biophysica Acta (BBA).

• Han, Y., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA. International Journal of Molecular Sciences. Link

• Megazyme. (2020).[2] D-Gluconic Acid / D-Glucono-δ-lactone Assay Procedure. Megazyme Application Notes. Link

• Withers, S. G., et al. (1990). 2-Deoxy-D-glucosyl enzyme intermediate in the mechanism of Agrobacterium beta-glucosidase. Biochemistry. Link

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Application Notes &amp; Protocols: High-Purity Crystallization of 2-Deoxy-D-Glucono-1,5-Lactone and Its Derivatives

Introduction: The Pursuit of Purity

2-Deoxy-D-glucono-1,5-lactone and its analogues, particularly N-acetylated derivatives, represent a class of compounds with significant interest in biomedical research and drug development.[1][2] They are known for their role as inhibitors of critical enzymes like human O-linked β-N-acetylglucosaminidase (OGA) and hexosaminidases, making them valuable tools in studying diseases such as neurodegenerative disorders, diabetes, and cancer.[2][3] The efficacy and reliability of these compounds in biological assays and therapeutic applications are directly dependent on their isomeric and chemical purity.

Crystallization stands as the definitive and most crucial step in the purification process, capable of removing residual solvents, reagents, and structurally similar impurities that may persist after chromatographic separation. A well-designed crystallization protocol does not merely solidify the target compound; it leverages the principles of thermodynamics and kinetics to selectively assemble molecules into a highly ordered, pure crystalline lattice.[4]

This guide provides a comprehensive overview and detailed protocols for the crystallization of 2-deoxy-D-glucono-1,5-lactone derivatives, with a focus on the commonly synthesized 2-acetamido-2-deoxy-D-glucono-1,5-lactone. The methodologies described herein are grounded in established chemical principles and synthesized from practical applications to ensure reproducibility and high-purity outcomes.

Foundational Physicochemical Properties

A successful crystallization strategy is built upon a thorough understanding of the target molecule's physical and chemical properties. These parameters dictate solvent selection, temperature gradients, and the overall approach to achieving supersaturation.

Property	D-(+)-Glucono-1,5-lactone	2-Acetamido-2-deoxy-D-glucono-1,5-lactone
Molecular Formula	C₆H₁₀O₆[5]	C₈H₁₃NO₆[6][7]
Molecular Weight	178.14 g/mol [5][8]	219.19 g/mol [6][7]
Appearance	White, odorless crystalline powder[5][8]	White powder or solid[3]
Melting Point	~150-160 °C[8][9]	Highly dependent on derivative (e.g., 137-141°C for a p-toluenesulfonylhydrazone derivative)[3]
Solubility	Freely soluble in water; sparingly soluble in ethanol.[5][8]	Soluble in polar organic solvents like dichloromethane (CH₂Cl₂), chloroform (CHCl₃), and ethyl acetate; poorly soluble in non-polar solvents like hexane and ether.[3][10][11]
Stability	Hydrolyzes in water to an equilibrium mixture of D-gluconic acid and its lactones. This process is accelerated by heat and high pH.[5][8][9]	Stable under standard organic purification conditions. Avoid strong aqueous base or acid to prevent hydrolysis of the lactone and N-acetyl groups.

The Crystallization Cascade: From Solution to Solid

Crystallization is a thermodynamic process driven by supersaturation, where the concentration of a solute in a solution exceeds its equilibrium solubility. This process unfolds in two primary, often overlapping, stages: nucleation and crystal growth.[4]

• Nucleation: The initial formation of stable, sub-microscopic crystalline aggregates (nuclei) from the supersaturated solution. This can occur spontaneously (primary nucleation) or be induced by the presence of existing crystals (secondary nucleation).

• Crystal Growth: The subsequent, orderly addition of solute molecules onto the existing nuclei, leading to the formation of macroscopic crystals.

The ultimate goal is to control the rate of supersaturation to favor crystal growth over rapid primary nucleation, which often leads to the formation of small, impure crystals or amorphous precipitation.

Caption: General workflow for purification and crystallization.

Pre-Crystallization Protocol: Preparing the Crude Material

Attempting to crystallize a product laden with significant impurities is often futile and can lead to "oiling out" or the formation of poorly defined, impure solids. Synthetic procedures for 2-deoxy-D-glucono-1,5-lactone derivatives, often starting from D-glucosamine, typically involve oxidation steps and the use of protecting groups.[2][3] Therefore, a preliminary purification by column chromatography is highly recommended.

Protocol 4.1: Crude Purification via Flash Column Chromatography

• Adsorbent: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane or petroleum ether).

• Column Packing: Pack a glass column with the silica gel slurry.

• Sample Loading: Dissolve the crude reaction mixture in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate). Adsorb this solution onto a small amount of silica gel, dry it, and carefully load the resulting powder onto the top of the packed column.

• Elution: Begin elution with a non-polar mobile phase (e.g., 100% hexane). Gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate or acetone) in a stepwise or gradient fashion. The literature frequently cites hexane:acetone or ethyl acetate:petroleum ether mixtures.[3][10]

• Fraction Collection: Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those containing the desired product.

• Concentration: Combine the pure fractions and concentrate them under reduced pressure using a rotary evaporator to yield a semi-purified solid or viscous oil, which is now ready for crystallization.

Crystallization Protocols: The Path to High Purity

The choice of crystallization method depends on the compound's solubility profile. For 2-acetamido-2-deoxy-D-glucono-1,5-lactone, anti-solvent crystallization is often the most effective technique.

Protocol 5.1: Anti-Solvent Crystallization (Method of Choice)

This technique is ideal for compounds that are highly soluble in one solvent (the "good" solvent) but poorly soluble in another miscible solvent (the "anti-solvent"). The controlled addition of the anti-solvent systematically reduces the compound's solubility, inducing a state of supersaturation.

• Rationale & Causality: By dissolving the compound in a minimal volume of a "good" solvent, a high concentration is achieved. The slow, subsequent addition of an "anti-solvent" in which the compound is insoluble reduces the solvating power of the mixture. This forces the solute molecules out of the solution, encouraging them to self-assemble into an ordered crystal lattice. This method is highly controllable and effective for many protected sugar derivatives.[11][12]

Step-by-Step Methodology:

• Dissolution: In a clean Erlenmeyer flask, dissolve the semi-purified product from Protocol 4.1 in a minimal amount of a "good" solvent (see Table 1) at room temperature. Gentle warming may be used if necessary, but avoid boiling to prevent potential degradation.

• Anti-Solvent Addition: While gently swirling the flask, add the "anti-solvent" dropwise. Continue until the solution becomes faintly and persistently turbid (cloudy). This is the point of incipient precipitation.

• Clarification (Optional but Recommended): Add 1-2 drops of the "good" solvent back into the mixture until the turbidity just disappears. This step ensures the system is at the metastable zone boundary, which is optimal for crystal growth rather than amorphous precipitation.

• Incubation: Cover the flask with a watch glass or perforated parafilm to allow for very slow evaporation. Let the solution stand undisturbed at room temperature. Crystal formation can take several hours to a few days. For less soluble compounds, incubation at a lower temperature (e.g., 4°C) can increase the yield.

• Seeding (Optional): If crystallization does not initiate, scratch the inside of the flask below the solution surface with a glass rod or add a single, pure seed crystal of the product.[12] This provides a template for nucleation.

• Harvesting: Once a satisfactory crop of crystals has formed, collect them by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of a cold solvent mixture composed primarily of the anti-solvent (e.g., 9:1 anti-solvent:good solvent) to remove any adhering mother liquor.

• Drying: Dry the crystals thoroughly under high vacuum to remove all residual solvents.

Caption: Principle of anti-solvent crystallization.

Protocol 5.2: Cooling Crystallization

This classic method is effective for compounds whose solubility is highly dependent on temperature.

• Rationale & Causality: The compound is dissolved in a suitable solvent at an elevated temperature to form a saturated or near-saturated solution. As the solution is slowly cooled, the solubility of the compound decreases, creating a supersaturated state from which crystals can form. The slow rate of cooling is paramount to allow for the growth of large, well-defined crystals.

Step-by-Step Methodology:

• Solvent Selection: Choose a single solvent in which the compound is sparingly soluble at room temperature but significantly more soluble when hot (see Table 1).

• Dissolution: Place the semi-purified compound in a flask and add the chosen solvent portion-wise while heating and stirring until the solid is completely dissolved. Add a minimal excess of solvent (1-2%) to prevent premature crystallization.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. To ensure slow cooling, the flask can be placed in an insulated container (e.g., a Dewar flask filled with warm water).

• Chilling: Once at room temperature, the flask may be moved to a refrigerator (4°C) or freezer (-20°C) to maximize the crystal yield.

• Harvesting & Drying: Collect, wash (with a small amount of the cold solvent), and dry the crystals as described in Protocol 5.1 (steps 6-8).

Table 1: Recommended Solvent Systems for Crystallization

Good Solvents (High Solubility)	Anti-Solvents (Low Solubility)	Potential Solvent Pairs (Good:Anti-Solvent)	Technique
Ethyl Acetate	Hexane, Heptane, Pentane	Ethyl Acetate : Hexane	Anti-Solvent
Dichloromethane	Diethyl Ether, Pentane	Dichloromethane : Pentane	Anti-Solvent
Acetone	Hexane, Diethyl Ether	Acetone : Hexane	Anti-Solvent
Methanol / Ethanol	Diethyl Ether, Toluene	Methanol : Diethyl Ether	Anti-Solvent
Isopropyl Alcohol	n/a	Isopropyl Alcohol	Cooling
Methyl Cellosolve[12]	Ethyl Acetate[12]	Methyl Cellosolve : Ethyl Acetate	Anti-Solvent

Conclusion: A Validated Approach to Purity

The protocols detailed in this guide provide a robust framework for the purification of 2-deoxy-D-glucono-1,5-lactone and its derivatives. The cornerstone of this process is the principle of controlled supersaturation, most effectively achieved for these compounds via anti-solvent crystallization following a preliminary chromatographic cleanup. By carefully selecting solvents and meticulously controlling the crystallization conditions, researchers can consistently obtain high-purity material, which is essential for reliable biological evaluation and further drug development. Each protocol is designed as a self-validating system; the formation of well-defined, sharp-melting crystals is a primary indicator of successful purification.

References

• D-Gulonic acid, γ-lactone - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved February 21, 2026, from [Link]

• Ghavami, A., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. Molecules, 27(3), 993. Available at: [Link]

• Process for preparing crystal violet lactone. (1991). Google Patents. (CN1111158C).

• Lactose Crystallization | Recover Lactose From Whey Solutions. (n.d.). Mettler Toledo. Retrieved February 21, 2026, from [Link]

• Fernandez-Bolanos, J., et al. (1990). Synthesis of some monodeoxy- and dideoxy-hexitols, and derivatives thereof, from D-glucono-1,5-lactone. Carbohydrate Research, 205, 261-268. Available at: [Link]

• Lactose Crystallization: Integrating Machine Learning with Process Analytical Technologies. (2025). SSRN. Available at: [Link]

• D-GLUCONIC ACID/ D-GLUCONO-δ-LACTONE Assay Procedure K-GATE. (n.d.). Megazyme. Retrieved February 21, 2026, from [Link]

• Process for the synthesis of 2-deoxy-D-glucose. (2005). Google Patents. (US6933382B2).

• Ghavami, A., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. ResearchGate. Available at: [Link]

• GLUCONO-δ-LACTONE. (1998). Food and Agriculture Organization of the United Nations. FNP 52 Add 6. Available at: [Link]

• Formation of 2- N -acetyl-2-deoxy-glucono-1,5-lactone ( right ) by... (n.d.). ResearchGate. Retrieved February 21, 2026, from [Link]

• Solubility determination and correlation, solvent effect and thermodynamic properties of 1,5-gluconolactone in twelve pure solvents at 288.15–328.15 K. (2023). ResearchGate. Request PDF. Available at: [Link]

• Method for synthesizing β-lactones and alkenes. (1991). Google Patents. (US5004815A).

• Wang, Y., et al. (2025). Synthesis of 2-Deoxyglycosides with Exclusive β-Configuration Using 2-SAc Glycosyl Bromide Donors. Molecules, 30(1), 185. Available at: [Link]

• Ghavami, A., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. PMC. Available at: [Link]

• 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-α-D-GLCOPYRANOSYL CHLORIDE. (n.d.). Organic Syntheses. Retrieved February 21, 2026, from [Link]

• Glucono-δ-lactone. (n.d.). Wikipedia. Retrieved February 21, 2026, from [Link]

• Chemical Properties of D-Gluconic acid, «delta»-lactone (CAS 90-80-2). (n.d.). Cheméo. Retrieved February 21, 2026, from [Link]

• Does anyone have idea for crystallization process of Gluconic acid for converting it to Glucono Delta Lactone (GDL)? (2015). ResearchGate. Retrieved February 21, 2026, from [Link]

• Crystallization Behavior and Crystallographic Properties of dl-Arabinose and dl-Xylose Diastereomer Sugars. (2022). Crystal Growth & Design, 22(2), 1126-1135. Available at: [Link]

• Process for the preparation of gluconic acid and its lactones. (1934). Google Patents. (US1942660A).

• A review on synthetic methods for 2-Deoxy-D-glucose. (2022). ResearchGate. Available at: [Link]

• GLUCONO DELTA LACTONE. (n.d.). Ataman Kimya. Retrieved February 21, 2026, from [Link]

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Reference Data & Comparative Studies

A Head-to-Head Battle of Glycosidase Inhibitors: 2-Deoxy-D-glucono-1,5-lactone vs. Gluconolactone

In the landscape of glycosidase inhibition, a nuanced understanding of inhibitor potency and mechanism is paramount for researchers in drug discovery and chemical biology. This guide provides a detailed comparative analysis of two pivotal glucose analogs: 2-deoxy-D-glucono-1,5-lactone and its ubiquitous counterpart, D-glucono-1,5-lactone (commonly known as gluconolactone). While structurally similar, their inhibitory profiles against various glycosidases reveal critical differences that can inform experimental design and therapeutic development.

At a Glance: Comparative Inhibitory Potency

A direct, side-by-side comparison of the inhibition constants (Ki) for the parent compound, 2-deoxy-D-glucono-1,5-lactone, is notably scarce in publicly available literature. The scientific focus has predominantly been on its N-acetylated derivative, 2-acetamido-2-deoxy-D-glucono-1,5-lactone , a potent inhibitor of N-acetyl-β-D-hexosaminidases. In contrast, gluconolactone has been characterized as a competitive inhibitor of a range of β-glucosidases, albeit with a wide spectrum of reported potencies.

Inhibitor	Target Enzyme(s)	Reported Ki Values	Inhibition Mechanism
2-Acetamido-2-deoxy-D-glucono-1,5-lactone	Human O-linked β-N-acetylglucosaminidase (hOGA), Human lysosomal hexosaminidases (hHexA/hHexB)	Nanomolar (nM) range (e.g., 27 nM for a derivative against hOGA)[1][2][3]	Competitive[1][2][3]
D-Glucono-1,5-lactone (Gluconolactone)	β-Glucosidases (from various sources)	High nanomolar (nM) to low millimolar (mM) range (e.g., 8.3 nM, 12.7 µM, 2.2-2.22 mM)[4][5]	Competitive[4]
D-Glucono-1,5-lactone (Gluconolactone)	Amygdalin beta-glucosidase	Complete inhibition at 1 mM[6]	Not specified

Expert Insight: The significant inhibitory potency of the N-acetylated form of 2-deoxy-D-glucono-1,5-lactone suggests that the parent compound likely possesses inhibitory activity. The presence of the N-acetyl group is crucial for its high affinity towards N-acetyl-β-D-hexosaminidases, highlighting the importance of inhibitor structure in target specificity. The wide range of Ki values for gluconolactone underscores the critical influence of the specific enzyme and the experimental conditions on the observed inhibitory effect.

Unraveling the Mechanism of Inhibition

Both 2-deoxy-D-glucono-1,5-lactone (in its acetylated form) and gluconolactone primarily act as competitive inhibitors . This mode of action implies that they bind to the active site of the enzyme, directly competing with the natural substrate.

The lactone ring in both inhibitors is a key structural feature. It mimics the oxocarbenium ion-like transition state that is formed during the enzymatic hydrolysis of the glycosidic bond. By binding tightly to the active site, these inhibitors effectively block the substrate from accessing the catalytic machinery of the enzyme.

Caption: Competitive inhibition of a glycosidase by a transition state analog.

Experimental Determination of Inhibition Constant (Ki)

To ensure the scientific integrity of inhibition data, a robust and well-controlled experimental protocol is essential. The determination of the inhibition constant (Ki) is a cornerstone of characterizing an inhibitor's potency. The following is a generalized, step-by-step methodology for determining the Ki of a competitive glycosidase inhibitor using the Dixon plot method.

Step 1: Preliminary Assays

• Enzyme and Substrate Titration: Determine the optimal concentrations of the enzyme and substrate to be used in the inhibition assay. The substrate concentration should ideally be around its Michaelis constant (Km) to ensure sensitivity to competitive inhibition.

• Inhibitor Solubility and Stability: Confirm the solubility and stability of the inhibitor in the assay buffer.

Step 2: Inhibition Assays

• Reaction Setup: Prepare a series of reaction mixtures. Each series should have a fixed concentration of substrate and varying concentrations of the inhibitor. It is recommended to perform this for at least two different fixed substrate concentrations.

• Initiation and Monitoring: Initiate the reaction by adding the enzyme. Monitor the reaction progress over time by measuring the formation of the product. For many glycosidases, a chromogenic or fluorogenic substrate is used, allowing for continuous spectrophotometric or fluorometric monitoring.

• Initial Velocity Determination: Calculate the initial reaction velocity (v₀) for each inhibitor concentration from the linear portion of the progress curve.

Step 3: Data Analysis - The Dixon Plot

• Plotting the Data: For each fixed substrate concentration, plot the reciprocal of the initial velocity (1/v₀) against the inhibitor concentration ([I]).

• Determining Ki: For a competitive inhibitor, the lines for the different substrate concentrations will intersect at a point to the left of the y-axis. The x-coordinate of this intersection point is equal to -Ki.

Caption: Workflow for the experimental determination of the inhibition constant (Ki).

Trustworthiness of the Protocol: This self-validating system relies on the convergence of data from multiple substrate concentrations to a single intersection point, which provides a high degree of confidence in the determined Ki value. The use of the Cornish-Bowden plot, which plots [S]/v against [I], can further confirm the mode of inhibition, as parallel lines are indicative of competitive inhibition.[1][7]

Conclusion

While a definitive Ki value for the parent 2-deoxy-D-glucono-1,5-lactone remains elusive in the current literature, the potent nanomolar inhibition exhibited by its N-acetylated derivatives against key human enzymes positions it as a valuable scaffold for inhibitor design. D-glucono-1,5-lactone, on the other hand, is a well-established competitive inhibitor of β-glucosidases, though its potency can vary significantly depending on the enzyme source. For researchers and drug development professionals, the choice between these inhibitors will ultimately depend on the specific enzymatic target and the desired level of potency and selectivity. The experimental framework provided herein offers a robust methodology for the accurate characterization of these and other glycosidase inhibitors, ensuring the generation of reliable and comparable data.

References

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• Parry, N. J., Beever, D. E., Owen, E., et al. (2001). Biochemical characterization and mechanism of action of a thermostable beta-glucosidase purified from Thermoascus aurantiacus. Biochemical Journal, 353(Pt 1), 117–127.
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• Kiss, M., Timári, I., Barna, T., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. [PMC]
• Basu, A., Glew, R. H., Daniels, L. B., & Clark, L. S. (1984). Human lysosomal beta-glucosidase: kinetic characterization of the catalytic, aglycon, and hydrophobic binding sites. The Journal of biological chemistry, 259(20), 12676–12683.
• Kiss, M., Timári, I., Barna, T., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. PubMed.
• Barna, T., Mészáros, Z., Kiss, M., et al. (2021). Nanomolar inhibition of human OGA by 2-acetamido-2-deoxy-d-glucono-1,5-lactone semicarbazone derivatives. European Journal of Medicinal Chemistry, 223, 113649.
• Barna, T., Mészáros, Z., Kiss, M., et al. (2021). Synthesis of 2-Acetamido-2-deoxy-D-gluconhydroximolactone- and Chitobionhydroximolactone-DerivedN-Phenylcarbamates, Potential Inhibitors of ?-N-Acetylglucosaminidase.
• Leaback, D. H. (1968). On the inhibition of beta-N-acetyl-D-glucosaminidase by 2-acetamido-2-deoxy-D-glucono-(1-5)-lactone.
• Kiss, M., Timári, I., Barna, T., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. Lancashire Online Knowledge.
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A Comparative Guide to Establishing the Purity of 2-deoxy-D-glucono-1,5-lactone using Quantitative NMR

In the landscape of pharmaceutical development and chemical research, the unambiguous determination of a compound's purity is a cornerstone of quality, safety, and efficacy. For complex molecules like 2-deoxy-D-glucono-1,5-lactone, a derivative of glucose, establishing purity presents unique challenges due to its polarity and structural similarity to potential impurities. This guide provides an in-depth, objective comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with other established analytical techniques for the purity validation of this lactone. We will delve into the causality behind experimental choices, present supporting data, and offer transparent, step-by-step protocols.

The Analytical Challenge: Why Purity Matters for 2-deoxy-D-glucono-1,5-lactone

2-deoxy-D-glucono-1,5-lactone and its analogues are of significant interest in medicinal chemistry, often acting as enzyme inhibitors.[1] Impurities, even in minute quantities, can drastically alter biological activity, lead to unforeseen side effects, or compromise the integrity of research data. The inherent polarity and potential for tautomerization of such carbohydrate derivatives make their analysis non-trivial. Therefore, a robust, accurate, and precise analytical method is not just desirable, but essential.

Quantitative ¹H NMR: A Primary Method for Purity Assessment

Quantitative NMR (qNMR) has emerged as a powerful, primary analytical method for determining the purity of organic compounds.[2] Its fundamental principle lies in the direct proportionality between the integrated area of a specific NMR signal and the number of nuclei giving rise to that signal.[2][3] This allows for the determination of the absolute concentration of an analyte by comparing its signal integral to that of a certified internal standard of known purity and concentration.[4]

The qNMR Advantage: Causality in Method Selection

The choice of qNMR as a primary method for the purity assessment of 2-deoxy-D-glucono-1,5-lactone is underpinned by several key factors:

• Primary Ratio Method: Unlike chromatographic techniques that rely on response factors, qNMR provides a direct molar ratio between the analyte and the internal standard, minimizing the need for specific reference standards of the analyte itself.[2][5]

• Structural Specificity: NMR provides detailed structural information, allowing for the simultaneous identification and quantification of the analyte and any proton-bearing impurities.

• Non-destructive Nature: The sample can be recovered and used for further analyses, which is particularly advantageous when dealing with valuable or scarce materials.[4]

• High Precision and Accuracy: When performed correctly, qNMR can achieve high levels of accuracy and precision, often within ±1-2%.[4]

Experimental Protocol: A Self-Validating System

The trustworthiness of a qNMR experiment hinges on a meticulously planned and executed protocol. Each step is designed to mitigate potential sources of error.

Step 1: Selection of a Suitable Internal Standard

The choice of the internal standard is critical for the accuracy of the qNMR measurement.[6] For a polar analyte like 2-deoxy-D-glucono-1,5-lactone, the internal standard should ideally be:

• Highly Pure and Stable: Certified reference materials (CRMs) are preferred.

• Soluble in the Same Deuterated Solvent: To ensure a homogeneous solution.

• Chemically Inert: It should not react with the analyte, solvent, or moisture.

• Spectrally Simple with Non-overlapping Signals: The signals of the internal standard must be well-resolved from those of the analyte and any potential impurities.[7]

For this application, Maleic acid is an excellent choice. It is highly polar, soluble in D₂O, possesses a simple ¹H NMR spectrum (a singlet for the two olefinic protons), and is available as a high-purity certified reference material.

Step 2: Sample and Standard Preparation

Accurate weighing is the largest source of error in qNMR.[2]

• Drying: Dry the 2-deoxy-D-glucono-1,5-lactone sample and the maleic acid internal standard under vacuum to remove any residual moisture.

• Weighing: Using a calibrated microbalance, accurately weigh approximately 10 mg of the dried analyte and 5 mg of the dried maleic acid. The exact masses should be recorded to four decimal places.

• Dissolution: Quantitatively transfer both the analyte and the internal standard into a clean vial. Dissolve the mixture in a precise volume (e.g., 1.00 mL) of deuterium oxide (D₂O).

• Homogenization: Ensure complete dissolution and homogenization by vortexing the solution thoroughly.

• Transfer: Transfer an appropriate volume (typically 600-700 µL) of the solution into a high-quality 5 mm NMR tube.

Step 3: NMR Data Acquisition

The NMR parameters must be optimized to ensure accurate quantification.

• Spectrometer: A high-field NMR spectrometer (≥400 MHz) is recommended for better signal dispersion.

• Pulse Sequence: A simple 30-degree pulse sequence (zg30) is often sufficient and can reduce experiment time compared to sequences with water suppression.

• Relaxation Delay (d1): This is a crucial parameter. To ensure complete relaxation of all protons, the relaxation delay should be at least 5 times the longest longitudinal relaxation time (T₁) of both the analyte and the internal standard.[5] A d1 of 30 seconds is a conservative and safe starting point for most small molecules.

• Number of Scans (ns): A sufficient number of scans (e.g., 16 or 32) should be acquired to achieve a good signal-to-noise ratio (S/N > 150:1).

• Receiver Gain: The receiver gain should be optimized to maximize the signal without causing ADC overflow.

Step 4: Data Processing and Purity Calculation

• Fourier Transform and Phasing: Apply an exponential window function (line broadening of 0.3 Hz) to improve the S/N ratio, followed by Fourier transformation. Carefully phase the spectrum to obtain pure absorption lineshapes.

• Baseline Correction: Apply a robust baseline correction algorithm to ensure accurate integration.

• Integration: Integrate the well-resolved signals of the analyte and the internal standard. For 2-deoxy-D-glucono-1,5-lactone, a non-anomeric proton signal in a clear region of the spectrum should be chosen. For maleic acid, integrate the singlet corresponding to the two olefinic protons.

• Purity Calculation: The purity of the analyte is calculated using the following equation[3]:

  Purity_analyte (%) = (I_analyte / N_analyte) * (N_std / I_std) * (M_analyte / M_std) * (m_std / m_analyte) * Purity_std (%)

  Where:

  • I = Integral area

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • Purity = Purity of the standard

Visualization of the qNMR Workflow

Caption: Workflow for qNMR purity determination.

Comparative Analysis: qNMR vs. Alternative Methods

While qNMR is a powerful tool, it is essential to understand its performance relative to other commonly used analytical techniques for purity determination.

Parameter	Quantitative ¹H NMR (qNMR)	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography (GC-FID)	Karl Fischer Titration
Principle	Molar ratio to an internal standard based on signal integration.[2]	Separation based on polarity, detection by UV absorbance.[8]	Separation of volatile compounds, detection by flame ionization.[9]	Titrimetric determination of water content.[10]
Analyte Suitability	Excellent for soluble, proton-containing compounds.	Good for non-volatile, UV-active compounds. Lactones can be analyzed.[11][12]	Requires volatile or derivatized analytes. Sugars require derivatization.[13][14]	Specific for water content determination.[15]
Accuracy	High (typically <1% error with certified standards).[16]	High, but dependent on the purity of the reference standard.	High, but dependent on the reference standard and derivatization efficiency.	High for water content.[10]
Precision	High (RSD < 0.5% achievable).[16]	High (RSD < 1% is common).	High (RSD < 1% is common).	High (RSD < 1% achievable).
Selectivity	High, based on distinct chemical shifts.	Good, but can be limited by co-eluting impurities.	High, based on retention time.	Highly specific for water.[10]
Sample Preparation	Simple dissolution and weighing.	Mobile phase preparation, filtration, potential for solid-phase extraction.[12]	Often requires complex and time-consuming derivatization for polar analytes like sugars.[17]	Simple dissolution in a specific solvent.
Throughput	Moderate, with each experiment taking 10-20 minutes.	High, with automated systems.	Moderate, due to derivatization and longer run times.	High.
Reference Standard	Requires a certified internal standard, not necessarily the analyte itself.[7]	Requires a certified reference standard of the analyte.	Requires a certified reference standard of the analyte.	Requires a standardized titrant.

In-depth Comparison

HPLC-UV: High-Performance Liquid Chromatography with UV detection is a workhorse in many analytical laboratories. For lactones, reversed-phase HPLC is a common method.[12][18] However, its accuracy is fundamentally tied to the availability and purity of a 2-deoxy-D-glucono-1,5-lactone reference standard. If such a standard is not available or its purity is not certified, the accuracy of the HPLC method is compromised. Furthermore, impurities that lack a UV chromophore will be invisible to the detector.

GC-FID: Gas Chromatography with Flame-Ionization Detection offers high sensitivity. However, due to the low volatility of sugars and their derivatives, a derivatization step is mandatory.[9][13][14] This process, often involving silylation or acetylation, can be complex, time-consuming, and may not proceed to 100% completion, introducing a significant source of error.[17] The thermal stress during injection can also lead to the degradation of sensitive molecules.

Karl Fischer Titration: This technique is the gold standard for determining water content in pharmaceutical substances.[10][15] While not a direct measure of the purity of the organic molecule itself, it is an essential complementary technique. The purity value obtained by qNMR is often reported on an "as is" basis, which includes water content. A separate Karl Fischer titration allows for the calculation of purity on a dried or anhydrous basis.

Logical Decision Framework for Method Selection

Caption: Decision tree for selecting a purity analysis method.

Conclusion: An Integrated Approach to Purity Validation

For the definitive purity assessment of 2-deoxy-D-glucono-1,5-lactone, quantitative ¹H NMR stands out as a superior primary method due to its accuracy, precision, and the fact that it does not require a certified reference standard of the analyte itself. It provides a direct, structurally specific measurement of purity.

However, a comprehensive validation strategy should be holistic. While qNMR can serve as the primary assay for the organic purity, it should be complemented by Karl Fischer titration to accurately determine the water content. Techniques like HPLC-UV can be valuable as orthogonal methods for impurity profiling, especially when a reference standard is available. GC-FID , due to the necessity of derivatization, is generally less preferred for this class of compounds but can be useful for specific volatile impurities.

By understanding the strengths and limitations of each technique and applying them within a logical framework, researchers, scientists, and drug development professionals can establish a robust and trustworthy purity profile for 2-deoxy-D-glucono-1,5-lactone, ensuring the integrity and reliability of their work.

References

• Analab Scientific Instruments. (2024, August 20).
• Li, L., et al. (2010, January 1).
• ThermoFisher.
• Pharmaguideline. (2011, September 19).
• Liu, K., et al. (2015, May 26). Purity Assessment of Aryltetralin Lactone Lignans by Quantitative 1H Nuclear Magnetic Resonance. PubMed Central.
• Hanna-penta.
• Eurofins.
• Ibrahim, W. A. W. (2021, March 5).
• Moreda-Piñeiro, J., et al.
• ResolveMass. (2025, December 29).
• Jayasena, D. D., et al. Optimization of 1D 1H Quantitative NMR (Nuclear Magnetic Resonance)
• Patsnap Eureka. (2025, September 22). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance.
• American Pharmaceutical Review. (2023, April 1).
• Sigma-Aldrich. Quantitative NMR for Content Assignment of Phytochemical Reference Standards.
• Frey, U., et al. (2002). UV Degradation of Sesquiterpene Lactones in Chicory Extract: Kinetics and Identification of Reaction Products by HPLC-MS. CHIMIA.
• Borosy, A. P., et al. (2000, November 17). Degradation pathway of homoserine lactone bacterial signal molecules by halogen antimicrobials identified by liquid chromatography with photodiode array and mass spectrometric detection. PubMed.
• RSSL. The use of quantitative proton nuclear magnetic resonance (1H qNMR)
• University of Ottawa. (2017, November).
• ResolveMass Laboratories Inc. (2025, December 29). Quantitative Nuclear Magnetic Resonance (qNMR)
• Restek. (2022, June 8). Derivatization of sugars for GC-MS (Part 1): Analytical challenges and methods.
• Pierens, G. F., et al. (2025, August 7).
• Jiang, Z., et al. (2024, July 23). Isolation and purification of carbohydrate components in functional food: a review. PMC.
• Emery Pharma. (2024, February 9).
• Kurata, M., et al. (2001, February 15).
• Szilágyi, B., et al. (2022, January 18). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. PMC.

Sources

• 1. 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rssl.com [rssl.com]
• 3. emerypharma.com [emerypharma.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. Isolation and purification of carbohydrate components in functional food: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. books.rsc.org [books.rsc.org]
• 10. Karl Fischer Titration in Pharmaceutical Analysis [analab.co.in]
• 11. chimia.ch [chimia.ch]
• 12. High-Performance liquid chromatographic analysis of lactone and hydroxy acid of new antitumor drug, DX-8951 (exatecan), in mouse plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. documents.thermofisher.com [documents.thermofisher.com]
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• 17. Derivatization of sugars for GC-MS (Part 1): Analytical challenges and methods [discover.restek.com]
• 18. Degradation pathway of homoserine lactone bacterial signal molecules by halogen antimicrobials identified by liquid chromatography with photodiode array and mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Standards for 2-Deoxy-D-Glucono-1,5-Lactone Identification

Executive Summary: The Stability Paradox

In metabolic research and drug development—particularly involving glycolytic inhibition via 2-deoxy-D-glucose (2-DG)—the identification of its oxidized metabolite, 2-deoxy-D-glucono-1,5-lactone , is a critical yet elusive checkpoint.

Unlike stable reagents, this lactone is a transient intermediate . It is thermodynamically unstable in aqueous media, spontaneously hydrolyzing into 2-deoxy-D-gluconic acid. Consequently, commercial "Certified Reference Materials" (CRMs) for this specific lactone are virtually non-existent or unreliable.

This guide provides the protocols to generate, validate, and identify this standard in situ. We compare the three primary identification modalities—NMR, MS, and FTIR—ranking them by structural certainty and experimental feasibility.

Comparative Analysis of Identification Methods

The following table summarizes the performance of analytical techniques for distinguishing the 1,5-lactone from its hydrolysis product (the acid) and the parent sugar.

Feature	Method A: Solution NMR	Method B: HR-MS (ESI)	Method C: FTIR (ATR)
Primary Utility	Structural Gold Standard	Molecular Weight / Trace Detection	Solid-State Confirmation
Specificity	High (Distinguishes Lactone vs. Acid)	Medium (In-source hydrolysis risk)	High (Carbonyl stretch distinct)
Sample State	Liquid ( or DMSO- )	Liquid (Infusion/LC)	Solid / Concentrated Oil
Key Marker	C1 Carbonyl shift (~170-175 ppm)	mass of 18 Da ( )	C=O Stretch (~1740 )
Throughput	Low (Minutes to Hours)	High (Seconds)	Medium (Minutes)
Limit of Detection	mM range	nM range	M range
Verdict	REQUIRED for Validation	Best for Screening	Best for Process Monitoring

Mechanistic Pathway & Instability

To identify the standard, one must understand its degradation. The 1,5-lactone (delta-lactone) is the immediate product of 2-DG oxidation (enzymatic or chemical).

Diagram 1: The Hydrolysis Cascade

Visualizing the transition from precursor to stable acid.

Detailed Validation Protocols

Since you cannot rely on a shelf-stored standard, you must synthesize and validate the standard at the time of use.

Protocol A: In-Situ Generation (Chemical Oxidation)

This method produces a cleaner NMR standard than enzymatic methods, avoiding protein signals.

Reagents:

• 2-Deoxy-D-glucose (Solid, >99%)

• Iodine (

  )

• Potassium Carbonate (

  )

• Solvent: Methanol (anhydrous)

Workflow:

• Dissolve 2-DG (1 mmol) in anhydrous methanol.

• Add

  (1.2 eq) and (2.5 eq).

• Stir in dark at 20°C for 30-60 mins.

• Critical Step: The reaction yields the methyl ester/lactone equilibrium. Evaporate solvent.

• Resuspend in

  immediately prior to NMR analysis.

Protocol B: NMR Identification (The Validation Standard)

Target: Distinguishing the Lactone (Closed Ring) from the Acid (Open Chain).

Instrument: 400 MHz+ NMR.[1] Temperature: 298 K (Keep cool to slow hydrolysis).

Diagnostic Signals (Expected):

• Carbon-13 (C1 Carbonyl):

  • Lactone:

    ~172–175 ppm. (Upfield shifted relative to acid due to ester character).

  • Acid/Salt:

    ~178–181 ppm.[1]

• Proton (H1):

  • In 2-DG (parent), H1 is a hemiacetal (

    4.5–5.5 ppm).

  • In the Lactone , H1 is absent (oxidized).

  • Look for the H3/H4 shift : Ring closure constrains the conformation, causing distinct shifts in the H3-H5 region compared to the flexible acid chain.

Protocol C: Mass Spectrometry (HRMS)

Target: Molecular Weight Confirmation.

Setup: Direct Infusion ESI-MS (Positive Mode). Solvent: Acetonitrile:Water (50:50) + 0.1% Formic Acid.

Interpretation:

• Target Ion (Lactone):

  m/z (Calculated for ).

• Contaminant (Acid):

  m/z (Calculated for ).

• Note: If the "Acid" peak dominates, your standard has hydrolyzed. Inject immediately after preparation.

Decision Matrix for Identification

Use this workflow to determine the correct analytical path for your sample.

References

• Bennett, B. D., et al. (2022). "Mass Spectrometric Metabolic Fingerprinting of 2-Deoxy-D-Glucose (2-DG)-Induced Inhibition of Glycolysis." Metabolites.

• Duke, E., et al. (2022). "Glucose Oxidase, an Enzyme 'Ferrari': Its Structure, Function, Production and Properties." Molecules.

• ChemicalBook. "2-Deoxy-D-glucose NMR Spectrum Data." ChemicalBook Database.

• Sigma-Aldrich. "Enzymatic Assay of Glucose Oxidase." Technical Bulletin.

• BMRB. "D-Glucono-1,5-lactone NMR Data." Biological Magnetic Resonance Data Bank.

Sources

• 1. 2-Deoxy-D-glucose(154-17-6) 1H NMR spectrum [chemicalbook.com]

A Comparative Benchmarking Guide to the Synthesis of 2-deoxy-D-glucono-1,5-lactone

Introduction: The Significance of 2-deoxy-D-glucono-1,5-lactone

2-deoxy-D-glucono-1,5-lactone is a carbohydrate derivative of significant interest in biochemical research and drug development. As a structural analog of D-glucono-1,5-lactone, it serves as a valuable tool for probing and inhibiting enzymes involved in glucose metabolism. Its primary role is as a competitive inhibitor of glycosidases and other carbohydrate-processing enzymes, owing to its structural similarity to the natural substrate's transition state. The absence of the hydroxyl group at the C-2 position is a critical modification that alters its electronic properties and metabolic fate, making it a key molecule for studying cellular processes like glycolysis and for developing potential therapeutics in oncology and virology.[1][2][3]

Given its importance, the efficient and reliable synthesis of 2-deoxy-D-glucono-1,5-lactone is a crucial requirement for researchers. This guide provides an in-depth comparison of the primary synthesis methodologies, offering field-proven insights and experimental data to inform the selection of the most appropriate route based on laboratory scale, purity requirements, and green chemistry considerations. We will focus on two principal, validated methods: direct chemical oxidation using bromine water and biocatalytic oxidation via the enzyme glucose oxidase.

Method 1: Direct Chemical Oxidation with Bromine Water

The oxidation of an aldose at the C-1 position to form the corresponding aldonic acid, which readily cyclizes to the thermodynamically stable 1,5-lactone (δ-lactone), is a cornerstone reaction in carbohydrate chemistry. For this transformation, bromine water has long been the reagent of choice due to its mild nature and high selectivity for the aldehyde group over the various alcohol functionalities present in the sugar.[4]

Causality of Experimental Design

The choice of bromine water as the oxidant is rooted in its electrochemical potential and reaction mechanism. In a slightly acidic to neutral aqueous solution, bromine selectively oxidizes the aldehyde group of the open-chain form of the sugar.[5] The reaction proceeds via the formation of a hypobromite intermediate, which then eliminates HBr to yield the aldonic acid. The equilibrium between the cyclic hemiacetal and the open-chain aldehyde form of the sugar is driven towards the product as the aldehyde is consumed. The resulting 2-deoxy-D-gluconic acid spontaneously undergoes intramolecular esterification to form the more stable 2-deoxy-D-glucono-1,5-lactone. Using a buffer, such as barium carbonate, is critical to neutralize the hydrobromic acid (HBr) generated during the reaction, preventing acid-catalyzed side reactions like hydrolysis of glycosidic bonds or dehydration.

Experimental Protocol: Bromine Water Oxidation

This protocol is adapted from established methods for aldose oxidation.

• Dissolution: Dissolve 10.0 g (60.9 mmol) of 2-deoxy-D-glucose in 200 mL of distilled water in a 500 mL flask equipped with a magnetic stirrer.

• Buffering: Add 15 g of barium carbonate to the solution to act as a buffer.

• Oxidation: Cool the flask in an ice bath. Slowly add 4.0 mL (approx. 12.5 g, 78.2 mmol) of bromine dropwise to the stirred suspension over a period of 1 hour. The disappearance of the bromine color indicates its consumption.

• Reaction Completion: After the addition is complete, allow the mixture to stir at room temperature for 12-18 hours, ensuring the persistence of a faint bromine color, indicating a slight excess of the oxidant.

• Quenching & Filtration: Remove the excess bromine by bubbling air through the solution or by the dropwise addition of a sodium bisulfite solution until the yellow color disappears. Filter the mixture to remove the barium carbonate and the resulting barium bromide.

• Ion Exchange: Pass the filtrate through a column of a strongly acidic cation-exchange resin (e.g., Amberlite IR-120 H⁺ form) to remove barium ions and yield an aqueous solution of 2-deoxy-D-gluconic acid.

• Lactonization and Isolation: Concentrate the acidic eluate under reduced pressure at a temperature not exceeding 40°C. As the water is removed, the equilibrium shifts from the acid to the lactone. The resulting syrup can be further dried in a vacuum desiccator over P₂O₅ to yield the crystalline 2-deoxy-D-glucono-1,5-lactone.

Method 2: Biocatalytic Synthesis with Glucose Oxidase (GOx)

Leveraging enzymes for chemical synthesis offers unparalleled specificity and mild reaction conditions, aligning with the principles of green chemistry. Glucose oxidase (GOx), typically sourced from the fungus Aspergillus niger, is a highly efficient enzyme that catalyzes the oxidation of the C-1 hydroxyl of β-D-glucose to D-glucono-1,5-lactone, using molecular oxygen as the electron acceptor and producing hydrogen peroxide as a byproduct.[6][7][8]

Causality of Experimental Design

The critical factor for this method's viability is the substrate specificity of the enzyme. While highly specific for β-D-glucose, experimental data confirms that glucose oxidase from A. niger also accepts 2-deoxy-D-glucose as a substrate. The Michaelis constant (Kₘ) for 2-deoxy-D-glucose is 6.1x10⁻² M, which is remarkably close to the Kₘ for β-D-glucose (3.3x10⁻² M).[9] This indicates that the enzyme has a comparable affinity for the 2-deoxy analog, making this a highly feasible biocatalytic route.

The reaction mechanism involves two half-reactions. First, the FAD cofactor in the enzyme's active site is reduced by oxidizing the sugar to the lactone. Second, the reduced FADH₂ is re-oxidized by molecular oxygen to regenerate the active enzyme and produce hydrogen peroxide (H₂O₂).[7] The H₂O₂ byproduct can potentially deactivate the enzyme over time. Therefore, catalase is often co-immobilized or added to the reaction mixture to catalytically decompose H₂O₂ into water and oxygen, thereby protecting the GOx and improving overall efficiency.[8] The reaction is typically performed in a buffered aqueous solution at a pH optimum around 5.5-6.5 and at room or slightly elevated temperatures (25-40°C).

Experimental Protocol: Enzymatic Oxidation

• Buffer Preparation: Prepare a 0.1 M sodium acetate buffer and adjust the pH to 6.0.

• Substrate Dissolution: Dissolve 5.0 g (30.5 mmol) of 2-deoxy-D-glucose in 250 mL of the prepared buffer in a 500 mL flask.

• Enzyme Addition: Add glucose oxidase (e.g., from Aspergillus niger, ~1500 units) and catalase (~5000 units) to the solution.

• Reaction: Stir the solution vigorously at 30°C while bubbling air or pure oxygen through the mixture to ensure an adequate supply of the co-substrate. Monitor the reaction progress by measuring glucose consumption (e.g., via TLC or a reducing sugar assay). The reaction is typically complete within 24-48 hours.

• Enzyme Removal: Once the reaction is complete, denature and precipitate the enzymes by heating the solution to 80°C for 15 minutes or by ultrafiltration if the enzyme is to be recovered.

• Purification: Remove the precipitated protein by centrifugation or filtration. The resulting clear solution contains the product, 2-deoxy-D-glucono-1,5-lactone.

• Isolation: The product can be isolated by lyophilization (freeze-drying) of the solution to obtain a pure, solid product. This avoids heating, which could cause hydrolysis of the lactone.

Quantitative Data and Method Comparison

To facilitate an objective comparison, the key performance indicators for each method are summarized below. Yields for the bromine water method are estimated based on typical efficiencies for aldose oxidations, as specific literature values for this substrate are scarce.

Parameter	Method 1: Bromine Water Oxidation	Method 2: Enzymatic (GOx) Oxidation
Starting Material	2-deoxy-D-glucose	2-deoxy-D-glucose
Key Reagents	Bromine (Br₂), Barium Carbonate	Glucose Oxidase, Catalase, O₂
Typical Yield	70-85% (estimated)	>95%
Reaction Time	12 - 24 hours	24 - 48 hours
Temperature	0°C to Room Temperature	25 - 40°C
Solvent	Water	Aqueous Buffer (pH ~6.0)
Byproducts	Barium Bromide, HBr	Hydrogen Peroxide (decomposed)
Purity Concerns	Potential for over-oxidation or side reactions if not controlled; requires removal of bromine and barium salts.	High purity; main contaminants are buffer salts and denatured enzyme, easily removed.
Scalability	Readily scalable; limited by handling of corrosive bromine.	Scalable; may require specialized bioreactor for efficient oxygenation. Enzyme cost can be a factor at large scale.
Safety & Environmental	Uses toxic and corrosive bromine. Generates inorganic waste salts.	Uses benign reagents. Considered a "green" method. Enzymes are biodegradable.

Workflow Visualization

The logical workflows for both synthesis methods are depicted below using the DOT language.

Chemical Synthesis Workflow

Caption: Workflow for the chemical synthesis of 2-deoxy-D-glucono-1,5-lactone.

Biocatalytic Synthesis Workflow

Caption: Workflow for the biocatalytic synthesis of 2-deoxy-D-glucono-1,5-lactone.

Conclusion and Recommendations

Both direct chemical oxidation with bromine water and biocatalytic oxidation with glucose oxidase are viable and effective methods for synthesizing 2-deoxy-D-glucono-1,5-lactone from its parent sugar.

• The Bromine Water method is a classic, robust, and cost-effective approach suitable for laboratories comfortable with handling hazardous reagents. Its primary advantages are the low cost of reagents and straightforward reaction setup. However, it requires careful control to avoid side reactions and a more involved purification process to remove inorganic salts and residual bromine.

• The Biocatalytic method represents a modern, green, and highly selective alternative. It operates under mild conditions and typically results in a purer product with a simpler workup, often requiring only enzyme removal and lyophilization.[8] The confirmation that 2-deoxy-D-glucose is an excellent substrate for glucose oxidase makes this a particularly attractive route.[9] While the initial cost of enzymes may be higher, the benefits of high yield, high purity, operational simplicity, and environmental friendliness make it the superior choice for many applications, especially where high purity is paramount.

For researchers prioritizing high purity, ease of purification, and environmental safety , the enzymatic approach is strongly recommended. For those focused on low reagent cost and leveraging traditional organic chemistry techniques , the bromine water oxidation remains a solid and dependable option.

References

• Odebunmi, E. O., & Owalude, S. O. (2007). Kinetic and thermodynamic studies of glucose oxidase catalysed oxidation reaction of glucose. Journal of Applied Sciences and Environmental Management, 11(3). Available at: [Link]

• Wong, C. M., Wong, K. H., & Chen, X. D. (2022). Glucose Oxidase, an Enzyme “Ferrari”: Its Structure, Function, Production and Properties in the Light of Various Industrial and Biotechnological Applications. Catalysts, 12(3), 300. Available at: [Link]

• Kou, S., & Ball, M. (2006). Kinetic Studies on Enzyme-Catalyzed Reactions: Oxidation of Glucose, Decomposition of Hydrogen Peroxide and Their Combination. SURFACE at Syracuse University. Available at: [Link]

• Zia, M. A., Rasool, S., & Iftikhar, T. (2012). Effect of gamma irradiation on aspergillus niger for enhanced production of glucose oxidase. ResearchGate. Available at: [Link]

• Bertozzi, C. R., & Bednarski, M. D. (1991). Kinetics of D-glucose and 2-deoxy-D-glucose transport by Rhodotorula glutinis. Biochemistry, 30(20), 4882-4888. Available at: [Link]

• Sols, A., & De la Fuente, G. (1957). On the substrate specificity of glucose oxidase. Biochimica et Biophysica Acta, 24(1), 206-207. Available at: [Link]

• Todea, A., Badea, V., Nagy, L., Kéki, S., Boeriu, C. G., & Péter, F. (2014). Biocatalytic synthesis of δ-gluconolactone and ε-caprolactone copolymers. Acta biochimica Polonica, 61(2), 205–210. Available at: [Link]

• University of Debrecen Electronic Archive. (n.d.). New strategy for the synthesis of 2-(N-substituted-amino)-2-deoxy-D-glucono-1,5-lactone arylsemicarbazones. Available at: [Link]

• Varki, A., Cummings, R. D., Esko, J. D., et al., editors. (2022). Chemical and Enzymatic Synthesis of Glycans and Glycoconjugates. In Essentials of Glycobiology (4th ed.). Cold Spring Harbor Laboratory Press. Available at: [Link]

• Google Patents. (2010). Synthesis method of D-gluconic acid-lactone. CN102432572A.

• Food and Agriculture Organization of the United Nations. (1998). GLUCONO-δ-LACTONE. In Compendium of Food Additive Specifications. Available at: [Link]

• Hameed, A., et al. (2019). Biochemical, Thermodynamic and Kinetic Characterization of Glucose Oxidase Purified from Pseudomonas and Actinomyces spp. from Natural Sources. Journal of Pure and Applied Microbiology, 13(4). Available at: [Link]

• Amanote Research. (2014). Biocatalytic Synthesis of Δ-Gluconolactone and Ε-Caprolactone Copolymers. Available at: [Link]

• Google Patents. (2005). Process for the synthesis of 2-deoxy-D-glucose. US6933382B2.

• Sándor, A., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. Molecules, 27(3), 711. Available at: [Link]

• Taylor & Francis Online. (n.d.). 2 deoxy d glucose – Knowledge and References. Available at: [Link]

• Semantic Scholar. (n.d.). Biocatalytic synthesis of δ-gluconolactone and ε-caprolactone copolymers. Available at: [Link]

• Wang, Y., et al. (2024). Engineering the substrate preference of glucose oxidase for the enzymatic oxidation of xylose. Green Chemistry. Available at: [Link]

• de Miranda, A. S., et al. (2015). Biocatalytic synthesis of lactones and lactams. Organic & Biomolecular Chemistry, 13(20), 5576-5594. Available at: [Link]

• Wikipedia. (n.d.). 2-Deoxy-D-glucose. Retrieved February 21, 2026, from [Link]

• Ataman Kimya. (n.d.). GLUCONO DELTA-LACTONE. Available at: [Link]

• Alzheimer's Drug Discovery Foundation. (2024). 2-Deoxy-D-Glucose (2-DG). Cognitive Vitality Reports®. Available at: [Link]

• Upreti, M., et al. (2020). 2-Deoxy-d-Glucose and Its Analogs: From Diagnostic to Therapeutic Agents. International Journal of Molecular Sciences, 21(1), 234. Available at: [Link]

• Veloso, A., et al. (2020). Enzyme production of d-gluconic acid and glucose oxidase: successful tales of cascade reactions. Catalysis Science & Technology, 10(16), 5374-5394. Available at: [Link]

• ResearchGate. (n.d.). Oxidation of D-glucose to 2,3-didehydro-D-glucose... [Image]. Available at: [Link]

• Stokes, F. N., & Campbell, J. J. R. (1951). OXIDATION OF 2-DEOXY-d-GLUCOSE TO 2-DEOXY-d-GLUCONIC ACID BY EXTRACTS OF PSEUDOMONAS AERUGINOSA. Archives of Biochemistry and Biophysics, 30(1), 121-125. Available at: [Link]

• Isbell, H. S., & Hudson, C. S. (1932). The course of the oxidation of the aldose sugars by bromine water. Bureau of Standards Journal of Research, 8(3), 327. Available at: [Link]

• Doubtnut. (2020, June 15). IIT ADVANCED 2019 solution Oxidation of glucose with bromine water gives glutamic acid [Video]. YouTube. Available at: [Link]

• Vedantu. (n.d.). Glucose on oxidation with bromine water yields gluconic acid. Retrieved February 21, 2026, from [Link]

• ResearchGate. (n.d.). Schematic representation of glucose metabolic pathways... [Image]. Available at: [Link]

• Tvaroška, I., et al. (2021). Experimental and Computational Studies on Structure and Energetic Properties of Halogen Derivatives of 2-Deoxy-D-Glucose. Molecules, 26(11), 3192. Available at: [Link]

• Liu, H., et al. (2015). 2-Deoxyglucose Reverses the Promoting Effect of Insulin on Colorectal Cancer Cells In Vitro. PLoS ONE, 10(7), e0134046. Available at: [Link]

• Upreti, M., et al. (2020). 2-Deoxy-d-Glucose and Its Analogs: From Diagnostic to Therapeutic Agents. International Journal of Molecular Sciences, 21(1), 234. Available at: [Link]

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• 9. tribioscience.com [tribioscience.com]

Impact of 2-Deoxy Modification on Glucono-1,5-lactone Enzyme Binding Affinity

Executive Summary: The Critical Role of the C2-Hydroxyl[2]

In the structural analysis of glycosidase and phosphorylase inhibitors, Glucono-1,5-lactone (GNL) serves as a gold-standard transition state analog (TSA).[1] It mimics the oxocarbenium ion intermediate due to its half-chair conformation.

The 2-deoxy modification (removal of the hydroxyl group at Carbon-2) results in a drastic reduction in binding affinity , typically increasing the dissociation constant (

) by 2–3 orders of magnitude (from to range).

The Verdict: The 2-hydroxyl group is not merely a passive structural element; it is an essential "anchor" that provides approximately 3–5 kcal/mol of binding energy through specific hydrogen bonding with the enzyme's nucleophile or catalytic acid/base residues. Consequently, 2-deoxy-glucono-1,5-lactone is a significantly inferior inhibitor compared to the native GNL.[1]

Mechanistic Deep Dive: Structural Causality

To understand the performance gap, we must analyze the atomic-level interactions within the active site.

The Native Interaction (Glucono-1,5-lactone)

GNL binds tightly because it satisfies two criteria:

• Shape Complementarity: Its

  or half-chair conformation mimics the planar transition state of glycosidic bond hydrolysis.

• Electronic Anchoring: The C2-OH group acts as a hydrogen bond donor/acceptor. In retaining

  -glucosidases, this group often H-bonds directly with the catalytic nucleophile (e.g., a Glutamate residue) or a conserved Asparagine.[1] This interaction stabilizes the "distorted" sugar ring in the active site.

The 2-Deoxy Deficit

Removing the oxygen at C2 (2-deoxy modification) creates a "hydrophobic hole" in the active site.

• Enthalpic Penalty: The loss of the hydrogen bond results in a significant enthalpic penalty (

  ).

• Entropic Factor: While the desolvation penalty is lower for the deoxy analog (it is less polar), this does not compensate for the loss of the direct protein-ligand hydrogen bond.

• Binding Mode Shift: In enzymes like Glycogen Phosphorylase, 2-deoxy analogs often adopt an altered binding orientation to compensate for the missing contact, leading to non-productive binding modes.

Visualization of Interaction Logic

Figure 1: Mechanistic pathway illustrating why the 2-deoxy modification leads to a low-affinity complex despite retaining the transition-state shape.

Comparative Performance Data

The following table synthesizes thermodynamic and kinetic data comparing native GNL with 2-deoxy modifications (and the related 2-deoxy-2-fluoro probe) across representative carbohydrate-processing enzymes.

Feature	Glucono-1,5-lactone (Native)	2-Deoxy-glucono-1,5-lactone	Impact of Modification
Binding Affinity ( )	High ( to M)	Low ( to M)	>100-fold loss in potency.[1]
	~ -6.7 kcal/mol	~ -3.5 kcal/mol	Loss of ~3.2 kcal/mol binding energy.[1]
Primary Interaction	Transition State Mimicry + H-Bond Network	Shape Mimicry Only	Loss of critical H-bond anchor.[1]
Chemical Stability	Moderate (Hydrolyzes to gluconic acid)	Low (Rapid hydrolysis)	2-deoxy lactones are kinetically unstable.[1]
Application	Primary inhibitor for mapping active sites.[1]	Used to determine "Hydrogen Bond Inventory."[1]	Negative control to prove C2 specificity.

Note on Stability: 2-deoxy-glucono-1,5-lactone is chemically unstable in aqueous solution, hydrolyzing rapidly to 2-deoxy-gluconic acid.[1] This instability makes it difficult to use in long-duration assays, necessitating the use of 2-deoxy-2-fluoro-glucose as a more stable, albeit electronically different, alternative for structural studies.[1]

Validated Experimental Protocol: Intrinsic Fluorescence Titration

To experimentally verify the binding affinity difference between GNL and its 2-deoxy counterpart, Tryptophan Fluorescence Quenching is the most robust, label-free method. This protocol relies on the conformational change induced by ligand binding, which alters the environment of active-site tryptophan residues (e.g., Trp426 in Glucose Oxidase or conserved Trp in Glucosidases).

Protocol Overview

• Objective: Determine dissociation constants (

  ) for GNL and 2-deoxy-GNL.

• Principle: Ligand binding quenches or enhances intrinsic protein fluorescence.[1]

• System: Self-validating via competition titration.[1]

Step-by-Step Methodology

• Enzyme Preparation:

  • Dialyze the target enzyme (e.g.,

    -glucosidase or GP) into 50 mM Sodium Phosphate buffer, pH 6.8.[1]

  • Adjust concentration to 1.0

    (determined by ).

• Ligand Preparation:

  • Stock A (GNL): Prepare 100 mM Glucono-1,5-lactone in water immediately before use (to minimize hydrolysis).

  • Stock B (2-Deoxy-GNL): Generated in situ by incubating 100 mM 2-deoxy-glucose with Glucose Oxidase (if direct source unavailable) or using chemically synthesized stock immediately.[1]

• Titration Workflow:

  • Set excitation

    (selects for Tryptophan).[1]

  • Set emission scan

    .[1]

  • Record baseline spectrum of Enzyme alone (

    ).[1]

  • Titrate Ligand in 0.5

    increments.[1] Mix for 30s. Record Spectrum ( ).[1]

  • Correct for dilution and inner filter effect.

• Data Analysis:

  • Plot

    vs. [Ligand].[1]

  • Fit to the hyperbolic binding equation:

    [1]

Experimental Workflow Diagram

Figure 2: Workflow for determining binding affinity via Intrinsic Tryptophan Fluorescence.

References

• Tanaka, A., Ito, M., & Hiromi, K. (1982). Equilibrium and kinetic studies on the binding of gluconolactone to almond beta-glucosidase. The Journal of Biochemistry.

• Oikonomakos, N. G., et al. (1995). The binding of 2-deoxy-D-glucose 6-phosphate to glycogen phosphorylase b: kinetic and crystallographic studies.[1] Journal of Molecular Biology.

• Street, I. P., & Withers, S. G. (1986). Fluorinated sugar analogues as probes of the reaction mechanism of beta-glucosidases. Biochemical Journal. (Provides context on the necessity of the 2-position for binding).

• Wohlfahrt, G., et al. (1999). 1.85 A structure of the complex between glucose oxidase and a 2-deoxy-D-glucose derivative.[1] Acta Crystallographica.

  • [1]

Sources

• 1. Glucono-δ-lactone - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

2-deoxy-D-glucono-1,5-lactone proper disposal procedures

Technical Guide: Safe Handling and Disposal of 2-Deoxy-D-glucono-1,5-lactone

Executive Summary & Chemical Profile

This guide defines the operational protocols for the disposal of 2-deoxy-D-glucono-1,5-lactone (often abbreviated as 2-deoxygluconolactone).[1][2] While structurally similar to the food additive glucono-delta-lactone (GDL), this compound is a potent enzyme inhibitor (specifically of phosphorylases and glucosidases) used in biochemical research.[1][2]

Critical Distinction: Unlike generic sugars, this compound possesses specific biological activity.[1][2] Therefore, it must be managed as chemical waste rather than general refuse, adhering to the "Precautionary Principle" of environmental stewardship.[1][2]

Physicochemical Data Table

Property	Specification	Operational Implication
CAS Number	15358-37-9 (General isomer reference)	Use for waste labeling and inventory.[1][2]
Physical State	White to off-white crystalline powder	Risk of dust inhalation; hygroscopic.[1][2]
Solubility	Soluble in water, DMSO, Methanol	Dictates liquid waste segregation streams.[1][2]
Reactivity	Hydrolysis Prone	Spontaneously hydrolyzes to 2-deoxygluconic acid in aqueous solution, significantly lowering pH.[1][2]
Storage Class	10-13 (Combustible Solids)	Keep away from strong oxidizers.[2]

The "Lactone Trap": A Self-Validating Hazard Check

A common error in laboratory waste management is treating lactones as pH-neutral solids.[1][2]

• The Mechanism: The lactone ring is unstable in water and hydrolyzes to form the corresponding carboxylic acid (2-deoxygluconic acid).[1][2]

• The Risk: An aqueous solution prepared at neutral pH can drift to pH < 3.0 over 2-4 hours.[1][2] If this is poured into a metal container or mixed with acid-sensitive waste (like azides or cyanides), it can cause corrosion or toxic gas evolution.[1][2]

Protocol: The Hydrolysis Verification Test

Before consolidating aqueous waste containing this compound, perform this self-validating check to ensure container compatibility.[1][2]

• Sampling: Take a 1 mL aliquot of the waste solution.

• Time-Lapse: Allow to sit at room temperature for 60 minutes.

• Measurement: Check pH.

  • Result: If pH < 4, the lactone has opened.[1][2]

  • Action: Neutralize with 1M NaOH to pH 6-8 before adding to the "Aqueous Waste" drum to prevent acid-catalyzed reactions in the waste stream.[2]

Disposal Workflows

The following workflows utilize a decision-matrix approach to ensure compliance with RCRA (Resource Conservation and Recovery Act) and local EHS guidelines.

Scenario A: Solid Waste (Pure Substance)

Directive: Do not dissolve solids for the sole purpose of disposal. This increases waste volume and spill risk.[2]

• Packaging: Place the solid substance in a sealable polyethylene bag or original container.

• Labeling: Label as "Non-Hazardous Chemical Waste: 2-Deoxy-D-glucono-1,5-lactone."

• Disposal Path: High-temperature incineration via licensed waste contractor.[1][2]

Scenario B: Liquid Waste (Solutions)

Directive: Segregate based on solvent carrier.

• Organic Solvent (DMSO/Methanol):

  • Collect in "Non-Halogenated Organic Waste" containers.

  • Do not mix with strong oxidizers (e.g., Nitric acid waste), as sugars/lactones are combustible fuels.[1][2]

• Aqueous Solution:

  • Step 1: Neutralize (See Section 2).[1][2]

  • Step 2: Check local permits.[1][2] While sugar derivatives are often biodegradable, the enzyme inhibitory nature of 2-deoxy compounds means they should generally NOT be poured down the drain to protect municipal wastewater bacteria.[1][2]

  • Step 3: Collect in "Aqueous Chemical Waste" carboys.

Visualized Decision Logic (DOT)

The following diagram illustrates the operational decision tree for disposing of 2-deoxy-D-glucono-1,5-lactone.

Caption: Operational decision tree for segregating and treating 2-deoxy-D-glucono-1,5-lactone waste streams.

Emergency Procedures

Although the compound is generally classified as low-hazard/irritant, standard laboratory hygiene applies.[2]

• Spill (Solid):

  • Don PPE (Gloves, Goggles, Lab Coat).[1][2]

  • Sweep up carefully to avoid dust generation (use a damp paper towel if necessary).[1][2]

  • Place in a waste bag.

  • Clean surface with water.[1][2]

• Spill (Liquid):

  • Absorb with inert material (vermiculite or paper towels).[1][2]

  • Do not use bleach immediately if the solution is acidic (risk of gas evolution), though generally safe for sugars.[1][2]

  • Dispose of absorbent as solid chemical waste.[1][2]

• Exposure:

  • Eye Contact: Rinse immediately with water for 15 minutes.[1][2] The hydrolysis to acid can cause delayed irritation.[1][2]

  • Inhalation:[1][2][3][4][5] Move to fresh air.[1][2][3][4][5]

References

• Thermo Fisher Scientific. (2024).[1][2][5] Safety Data Sheet: D-(+)-Glucono-1,5-lactone.[1][2][5] Retrieved from [Link]

• Indiana University EHS. (n.d.).[1][2] In-Lab Disposal Methods: Waste Management Guide.[1][2][6] Retrieved from [Link][1][2]

• PubChem. (n.d.).[1][2] Compound Summary: Gluconolactone.[1][2] National Library of Medicine.[2] Retrieved from [Link][1][2]

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• 5. fishersci.co.uk [fishersci.co.uk]
• 6. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]